Cas no 2227772-02-1 (rac-(1R,2R)-2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid
• CAS No: 2227772-02-1
• MF: C₉H₇F₃O₂S
• MW: 236.210891962051
• CID: 6307964
• PubChem ID: 165630860
• Update Time: 2025-05-28

rac-(1R,2R)-2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid
• rac-(1R,2R)-2-[5-(trifluoromethyl)thiophen-2-yl]cyclopropane-1-carboxylic acid
• EN300-1969186
• 2227772-02-1

• Inchi： 1S/C9H7F3O2S/c10-9(11,12)7-2-1-6(15-7)4-3-5(4)8(13)14/h1-2,4-5H,3H2,(H,13,14)/t4-,5-/m1/s1
• InChI Key： GSVVEPCXUVVLIA-RFZPGFLSSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 236.01188512g/mol
• Monoisotopic Mass: 236.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Additional information on rac-(1R,2R)-2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid (CAS No. 2227772-02-1)

The compound rac-(1R,2R)-2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid (CAS No. 2227772-02-1) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoromethylthiophene moiety and a cyclopropane carboxylic acid group, makes it a valuable intermediate for drug discovery and material science. Researchers are increasingly interested in this compound due to its stereochemical complexity and functional versatility.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoromethyl group in rac-(1R,2R)-2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid contributes to its lipophilicity, a critical factor in drug design. This aligns with the growing trend of fluorine-containing pharmaceuticals, which account for over 20% of FDA-approved drugs in the last decade. The compound's chiral cyclopropane core also offers rigid spatial orientation, enabling precise molecular interactions in biological systems.

Synthetic routes to CAS 2227772-02-1 often involve asymmetric catalysis or resolution techniques to achieve the desired (1R,2R) stereochemistry. Recent advancements in flow chemistry and enzymatic synthesis have improved the efficiency of producing such stereochemically pure compounds. These methods address the pharmaceutical industry's need for scalable and sustainable manufacturing processes, a topic frequently searched in green chemistry forums and AI-driven research databases.

The compound's thiophene ring system is another area of interest, as heterocycles like thiophenes are pivotal in medicinal chemistry. Their electron-rich nature facilitates π-stacking interactions, enhancing binding affinity to target proteins. This property is particularly relevant in the development of kinase inhibitors and GPCR modulators, two hot topics in current drug discovery pipelines. Computational studies using molecular docking tools frequently highlight the role of such scaffolds in virtual screening campaigns.

From an analytical perspective, rac-(1R,2R)-2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid requires specialized characterization techniques. Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) are essential for confirming its structure and purity. The compound's chiral HPLC separation is often discussed in method development circles, reflecting the broader challenge of analyzing stereoisomers in complex matrices.

In agrochemical applications, derivatives of this compound show promise as plant growth regulators due to their structural mimicry of natural cyclopropane signaling molecules. The trifluoromethylthiophene moiety may also impart pest resistance properties, aligning with the agricultural sector's focus on sustainable crop protection. These applications resonate with global searches for eco-friendly pesticides and biostimulants.

Regulatory considerations for CAS 2227772-02-1 emphasize its classification as a non-hazardous research chemical under standard handling conditions. However, proper laboratory safety protocols must be followed, including the use of personal protective equipment (PPE). This aligns with frequently searched terms like chemical handling best practices and lab safety guidelines in educational and industrial settings.

The future outlook for rac-(1R,2R)-2-5-(trifluoromethyl)thiophen-2-ylcyclopropane-1-carboxylic acid is closely tied to innovations in catalysis and process chemistry. As the pharmaceutical industry prioritizes atom economy and waste reduction, efficient synthetic strategies for such compounds will remain a key research area. Additionally, its potential in bioconjugation and prodrug design warrants further exploration, topics increasingly queried in AI-powered literature search platforms.